Cas no 13566-36-4 (Quinoline, 3-(1H-tetrazol-5-yl)-)
13566-36-4 structure
Product Name:Quinoline, 3-(1H-tetrazol-5-yl)-
CAS No:13566-36-4
MF:C10H7N5
MW:197.196080446243
CID:3713228
PubChem ID:22395690
Update Time:2025-04-22
Quinoline, 3-(1H-tetrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 3-(1H-tetrazol-5-yl)-
- Quinoline, 3-(2H-tetrazol-5-yl)-
- Z1001050
- CHEMBL3228148
- DTXSID801308019
- 13566-36-4
- SCHEMBL2217103
- 3-(2H-tetrazol-5-yl)quinoline
- NCTWQUYOOHAZLQ-UHFFFAOYSA-N
- 3-(2H-tetrazole-5-yl)-quinoline
-
- Inchi: 1S/C10H7N5/c1-2-4-9-7(3-1)5-8(6-11-9)10-12-14-15-13-10/h1-6H,(H,12,13,14,15)
- InChI Key: NCTWQUYOOHAZLQ-UHFFFAOYSA-N
- SMILES: N1C=C(C2N=NNN=2)C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 197.07014524g/mol
- Monoisotopic Mass: 197.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.4Ų
Quinoline, 3-(1H-tetrazol-5-yl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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